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Compound of Interest

Compound Name: S-Butyl Thiobenzoate

Cat. No.: B1281266

CAS Number: 7269-35-4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of S-Butyl Thiobenzoate, a thioester
compound with potential applications in chemical synthesis and biomedical research. This
document collates available physicochemical data, spectroscopic information, and synthetic
protocols. While direct experimental applications in drug development are not extensively
documented, this guide explores potential uses based on the known reactivity of thioesters and
the biological activities of related compounds.

Chemical and Physical Properties

S-Butyl Thiobenzoate is a colorless to light orange or yellow clear liquid.[1][2] Its key
physicochemical properties are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula C11H140S [1103114]
Molecular Weight 194.29 g/mol [1][4]
Boiling Point 160 °C at 23 mmHg [5]
Density 1.05 g/cm3 [5]
Refractive Index 1.5520-1.5550 [5]
Flash Point 108.186 °C [5]
LogP 3.36010 [5]
Purity (Typical) >97.0% (GC) [2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of S-Butyl
Thiobenzoate.

Spectrum Type Key Features Source
1H NMR Data available on PubChem [3]
13C NMR Data available on PubChem [3]
Infrared (IR) Data available on PubChem [3]
Mass Spectrometry (MS) Data available on PubChem [3]

Synthesis and Reactivity
Synthesis

A common method for the synthesis of S-Butyl Thiobenzoate involves the reaction of benzoyl
chloride with n-butanethiol. One documented one-pot procedure utilizes benzoic anhydrides
and thiourea to generate the thiobenzoic acid in situ, which then reacts with an alkyl halide.[6]

Experimental Protocol: One-pot Synthesis of Thioesters[6]
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This protocol describes a general method for thioester synthesis that can be adapted for S-
Butyl Thiobenzoate.

» To a solution of benzoic anhydride (1.2 mmol) in triethylamine (0.5 mL), add thiourea (1.3
mmol).

 Stir the mixture at 40 °C for 30 minutes.

o Add water (1 mL) and butyl bromide (1 mmol) to the reaction mixture.
o Continue stirring at room temperature for 1 hour.

e Upon completion, perform an extractive work-up with ethyl acetate.

 Purify the crude product by silica gel column chromatography to obtain S-Butyl
Thiobenzoate.

Logical Workflow for the Synthesis of S-Butyl Thiobenzoate

Caption: A flowchart illustrating the one-pot synthesis of S-Butyl Thiobenzoate.

Reactivity

The thioester linkage in S-Butyl Thiobenzoate is susceptible to nucleophilic attack. This
reactivity is central to its potential applications in chemical biology and proteomics. For
instance, thioesters can react with nucleophiles such as amines and thiols. The hydrolysis of
thioesters, particularly under basic conditions, proceeds to yield the corresponding carboxylic
acid and thiol.

Potential Applications in Research and Drug
Development

While specific applications of S-Butyl Thiobenzoate are not widely reported, its chemical
nature as a thioester suggests potential utility in several areas of research.

Proteomics Research
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Thioesters are integral to various proteomics techniques.[7] S-acylation, the attachment of fatty
acids to cysteine residues via a thioester bond, is a crucial post-translational modification that
can be studied using mass spectrometry.[8] The labile nature of the thioester bond presents
both a challenge and an opportunity for developing chemical probes to study these
modifications.[8]

Hypothetical Experimental Workflow: Probing Protein S-acylation

A compound like S-Butyl Thiobenzoate could potentially be used in competitive binding
assays or as a building block for creating chemical probes to study S-acylated proteins.

Caption: A conceptual workflow for the use of a thiobenzoate probe in proteomics.

Drug Discovery

Thioester-containing molecules have been explored as potential therapeutic agents. While
there is no specific data on S-Butyl Thiobenzoate, related compounds have shown biological
activity. For instance, some thio-benzodiazepines have been investigated as inhibitors of p53-
MDMZ2 protein-protein interactions.[9] Additionally, other benzoate derivatives have
demonstrated antimicrobial activity.[10] Given these precedents, S-Butyl Thiobenzoate could
be a candidate for screening in various biological assays.

Potential Biological Activities to Investigate:
o Antimicrobial Activity: Screening against a panel of bacteria and fungi.
o Cytotoxicity: Evaluation against various cancer cell lines.

e Enzyme Inhibition: Testing against enzymes where a reactive cysteine is present in the
active site.

Safety and Handling

The available safety data for S-Butyl Thiobenzoate indicates that it should be handled with
care in a laboratory setting.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335
(May cause respiratory irritation).[11]
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Precautionary Statements:[11]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

It is recommended to consult the full Safety Data Sheet (SDS) from the supplier before
handling this compound.[11][12]

Conclusion

S-Butyl Thiobenzoate is a readily synthesizable thioester with well-defined physicochemical
properties. While its direct applications in drug development and proteomics are yet to be fully
explored, its chemical reactivity and the biological activities of related compounds suggest that
it could be a valuable tool for researchers. This guide provides a foundation of knowledge to
encourage further investigation into the potential of S-Butyl Thiobenzoate in various scientific
disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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